Cas no 89112-73-2 (Phenol, 2-[2-amino-6-(4-methoxyphenyl)-4-pyrimidinyl]-4,6-dichloro-)

Phenol, 2-[2-amino-6-(4-methoxyphenyl)-4-pyrimidinyl]-4,6-dichloro- structure
89112-73-2 structure
Product Name:Phenol, 2-[2-amino-6-(4-methoxyphenyl)-4-pyrimidinyl]-4,6-dichloro-
CAS No:89112-73-2
MF:C17H13Cl2N3O2
MW:362.210021734238
CID:611845
PubChem ID:136220738
Update Time:2025-04-19

Phenol, 2-[2-amino-6-(4-methoxyphenyl)-4-pyrimidinyl]-4,6-dichloro- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2-[2-amino-6-(4-methoxyphenyl)-4-pyrimidinyl]-4,6-dichloro-
    • 6-[2-amino-4-(4-methoxyphenyl)-1H-pyrimidin-6-ylidene]-2,4-dichlorocyclohexa-2,4-dien-1-one
    • 89112-73-2
    • 6-[2-Amino-6-(4-methoxyphenyl)pyrimidin-4(3H)-ylidene]-2,4-dichlorocyclohexa-2,4-dien-1-one
    • DTXSID80751861
    • Inchi: 1S/C17H13Cl2N3O2/c1-24-11-4-2-9(3-5-11)14-8-15(22-17(20)21-14)12-6-10(18)7-13(19)16(12)23/h2-8,23H,1H3,(H2,20,21,22)
    • InChI Key: CFAUQNKXKFAYID-UHFFFAOYSA-N
    • SMILES: ClC1=CC(=CC(=C1O)C1C=C(C2C=CC(=CC=2)OC)N=C(N)N=1)Cl

Computed Properties

  • Exact Mass: 361.0384821g/mol
  • Monoisotopic Mass: 361.0384821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 409
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 81.3Ų
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